Cas no 59621-76-0 (4-(4-Chloro-phenoxy)-benzenethiol)

• Product Name: 4-(4-Chloro-phenoxy)-benzenethiol
• CAS No: 59621-76-0
• MF: C₁₂H₉ClOS
• MW: 236.717261075974
• MDL: MFCD04114345
• CID: 821042
• Update Time: 2026-04-29

4-(4-Chloro-phenoxy)-benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenoxy)-benzenethiol
• 4-(4-chlorophenoxy)benzenethiol
• 4-(4'-chlorophenoxy)thiophenol
• p-(p-chlorophenoxy)-thiophenol
• p-(p-Chlorphenoxy)-thiophenol

• MDL： MFCD04114345
• Inchi： InChI=1S/C12H9ClOS/c13-9-1-3-10(4-2-9)14-11-5-7-12(15)8-6-11/h1-8,15H
• InChI Key： AFXSLKKTDUYDIR-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)OC2=CC=C(C=C2)S)Cl

Computed Properties

• Exact Mass: 236.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 48.03000
• LogP: 4.42100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chloro-phenoxy)-benzenethiol

4-(4-Chloro-phenoxy)-benzenethiol: A Comprehensive Overview

4-(4-Chloro-phenoxy)-benzenethiol, also known by its CAS registry number CAS No 59621-76-0, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenethiol group with a 4-chlorophenoxy substituent. The presence of the thiol (-SH) group and the chlorophenoxy moiety imparts distinctive chemical properties, making it a valuable molecule for research and potential applications.

The synthesis of 4-(4-Chloro-phenoxy)-benzenethiol involves a series of carefully designed chemical reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, utilizing environmentally friendly solvents and catalysts to minimize the ecological footprint of its production. These advancements not only enhance the efficiency of the synthesis but also align with global sustainability goals.

The physical and chemical properties of CAS No 59621-76-0 have been extensively studied. Its melting point, boiling point, and solubility characteristics are critical parameters that influence its behavior in different chemical environments. The compound exhibits moderate solubility in common organic solvents, which facilitates its use in various reaction systems. Additionally, the presence of the thiol group imparts nucleophilic properties, making it reactive towards electrophilic agents. This reactivity is exploited in numerous chemical transformations, including nucleophilic substitutions and additions.

In terms of applications, 4-(4-Chloro-phenoxy)-benzenethiol has found utility in several areas. One notable application is in the field of materials science, where it serves as a building block for constructing advanced materials such as polymers and coordination complexes. The thiol group enables the formation of disulfide bonds, which are essential for creating robust polymer networks. Furthermore, the chlorophenoxy substituent introduces electron-withdrawing effects, modulating the electronic properties of the resulting materials.

The compound also holds promise in drug discovery and medicinal chemistry. Its structure provides a scaffold for designing bioactive molecules with potential therapeutic applications. Recent research has explored its role as a precursor for synthesizing bioisosteric analogs, which are designed to mimic the pharmacological activity of existing drugs while improving their pharmacokinetic profiles. These studies highlight the versatility of CAS No 59621-76-0 in contributing to drug development efforts.

In environmental science, 4-(4-Chloro-phenoxy)-benzenethiol has been investigated for its potential role in remediation processes. The thiol group's ability to coordinate with heavy metals makes it a candidate for designing sorbents or catalysts for removing pollutants from contaminated environments. Preliminary studies have demonstrated its effectiveness in binding metal ions such as lead and mercury, suggesting its potential use in wastewater treatment technologies.

The latest research on CAS No 59621-76-0 has delved into its interactions with biological systems. Studies have examined its cytotoxicity profile, which is crucial for assessing its safety in biomedical applications. Additionally, investigations into its enzymatic activities have provided insights into its potential as an inhibitor or activator of key biochemical pathways. These findings underscore the importance of understanding the compound's behavior in biological contexts.

In conclusion, 4-(4-Chloro-phenoxy)-benzenethiol, identified by CAS registry number CAS No 59621-76-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative materials, drugs, and environmental solutions. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.